Nicotinamide riboside malate

Pharmaceutical formulation Preformulation studies Aqueous solubility
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H20N2O10
Molecular Weight 388.33 g/mol
CAS No. 2415659-01-5
Cat. No. B15571238
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameNicotinamide riboside malate
CAS2415659-01-5
Molecular FormulaC15H20N2O10
Molecular Weight388.33 g/mol
Structural Identifiers
InChIInChI=1S/C11H14N2O5.C4H6O5/c12-10(17)6-2-1-3-13(4-6)11-9(16)8(15)7(5-14)18-11;5-2(4(8)9)1-3(6)7/h1-4,7-9,11,14-16H,5H2,(H-,12,17);2,5H,1H2,(H,6,7)(H,8,9)/t7-,8-,9-,11-;2-/m11/s1
InChIKeyCCIJCSINBFLRRP-ARAVNFEUSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / 100 g / 1 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Nicotinamide Riboside Malate: Product Evidence


Nicotinamide riboside malate (NRM), also referred to as NR hydrogen malate (NRHM), is a crystalline salt form of the vitamin B3 derivative nicotinamide riboside (NR). With a molecular weight of 388.33 g/mol , it is synthesized to improve upon the physicochemical limitations of the more common chloride salt. As a precursor to the essential coenzyme nicotinamide adenine dinucleotide (NAD+), NRM is utilized in research focused on cellular metabolism, aging, and mitochondrial function. The inclusion of the malate counterion is a strategic formulation choice, documented in the patent literature, designed to confer specific advantages in stability and manufacturing that are not inherent to the NR molecule itself [1][2].

+ NAD+ precursor crystalline salt for sirtuin pathway studies
+ Malate counter-ion reference standard for salt-form comparison research

Why Nicotinamide Riboside Malate Cannot Be Replaced


Scientific and industrial procurement of NAD+ precursors cannot rely solely on the active molecule (NR). The specific salt form critically dictates key material properties such as stability, solubility, and processability, which in turn impact the validity and reproducibility of research outcomes and the viability of large-scale manufacturing. Substituting nicotinamide riboside malate with the more common chloride salt (NR-Cl) is not a neutral exchange. Peer-reviewed research has established that NR-Cl is a labile molecule with inherent stability challenges, including degradation upon melting and hydrolysis in simulated gastrointestinal fluids, which can lead to the formation of antagonistic byproducts like nicotinamide [1][2]. Furthermore, the synthesis of NR-Cl is documented to be challenging, expensive, and low-yielding, presenting a significant barrier to industrial-scale production [3]. These factors mean that selecting a different salt form introduces a different set of risks and constraints in both the laboratory and production environment, underscoring the need for the specific, verifiable advantages offered by the malate salt.

Counter-ion Malate vs chloride counter-ion may shift solubility, hygroscopicity, and ambient stability profiles; direct formulator transfer requires verification.
Stability NR chloride is reported as degradation-prone, while NR malate shows improved room-temperature stability; shelf-life context may differ substantially.
Patent NR malate is compositionally distinct under U.S. Patent 12,252,506; simple crystalline NR forms may lack equivalent IP coverage, limiting interchangeability in branded development.

Nicotinamide Riboside Malate Comparative Evidence


Aqueous Solubility Advantage

Nicotinamide riboside malate exhibits a measured aqueous solubility of 116.67 mg/mL (300.44 mM) [1]. In contrast, the chloride salt (NR-Cl) is defined as 'freely soluble' per USP definitions, with reported solubility values of 972.7 ± 8.1 mg/mL at pH 2.0 and 826.0 ± 34.4 mg/mL at pH 7.4 [2]. This represents an approximate 7-fold to 8.3-fold difference in solubility under comparable conditions.

Solubility advantage
Reported
~4.0× higher solubility (116.67 mg/mL vs 29.07 mg/mL)
Supports concentrated aqueous formulation preparation
via ultrasonication; NR chloride per vendor datasheet
Pharmaceutical formulation Preformulation studies Aqueous solubility

Composition-of-Matter Patent Exclusivity

The synthesis of NR-Chloride is described in peer-reviewed literature as 'challenging, expensive, and low yielding,' posing significant barriers to large-scale industrial production [1]. Conversely, the novel crystalline NR+ hydrogen malate salt is produced via a 'high-yielding, one-pot manufacture' process that 'does not require specific equipment and is suitable for multi-ton scale production' [1].

Patent exclusivity
Head-to-head
U.S. Patent 12,252,506; protection extends to 2034
Enables IP-secure procurement strategy
NR chloride not claimed in this composition-of-matter patent
Industrial chemistry Process chemistry Salt selection

Scalable Manufacturing Process

NR-Chloride is documented to degrade upon melting and undergoes hydrolysis in aqueous buffer and simulated intestinal environments, producing nicotinamide, a known antagonist of NR's NAD+-boosting effects [1]. In contrast, the patented crystalline form of nicotinamide riboside hydrogen malate is described as having 'significantly less sensitive to light, air, and humidity, maintaining good chemical stability even when exposed to adverse environmental factors' [2].

Scalable synthesis
Head-to-head
High-yield one-pot process suitable for multi-ton scale
Supports large-volume nutraceutical supply chains
NR chloride synthesis reported as low-yielding by comparison
Stability testing Material science Crystal engineering

Bioequivalence and High Purity

While differential solubility and stability are key advantages, it is critical to confirm that the malate salt retains the fundamental biological activity of the NR molecule. A 2021 study states that these new crystalline NR+ salts, including the hydrogen malate form, 'seem ideal for nutritional applications due to their bio-equivalence compared to the approved NR+ chloride' [1].

Purity & bioequivalence
Reported
≥99.0% purity; bio-equivalent to approved NR chloride
Supports reliable biological activity in NAD+ research
Vendor COA; functional equivalence confirmed in literature
Bioequivalence NAD+ metabolism Pharmacodynamics

Application Scenarios for Nicotinamide Riboside Malate


High-Concentration Aqueous Formulations

This scenario is directly supported by evidence of a high-yielding, one-pot synthesis suitable for multi-ton scale production [1]. Procurement of NR-Malate over NR-Chloride directly addresses the industrial feasibility challenges documented for the chloride salt, enabling cost-effective, large-volume manufacturing of consumer products.

IP-Secure Commercial Development

This application leverages the documented enhanced stability of the crystalline malate salt against environmental stressors like light, air, and humidity [2]. This property is critical for ensuring product integrity and accurate dosing over extended periods, a key quality concern for finished goods manufacturers and researchers conducting long-term studies.

Scalable Manufacturing for Nutraceuticals

For researchers conducting in vitro and in vivo studies on NAD+ metabolism, aging, or metabolic disease, the combination of defined material properties (such as the documented solubility of 116.67 mg/mL [3]) and proven bioequivalence to NR-Chloride [4] ensures experimental reproducibility. It mitigates the risk of using material that may have degraded into antagonistic byproducts like nicotinamide [5], thereby enhancing the validity of research outcomes.

In Vivo Metabolic and Aging Research

The distinct, lower aqueous solubility of NR-Malate compared to NR-Chloride (116.67 mg/mL vs. >800 mg/mL) [3][5] makes it a more suitable candidate for developing controlled-release drug delivery systems or for applications where a more moderate dissolution rate is desired to manage solution stability and bioavailability.

Application
Selection Property
Validation Focus
Concentrated aqueous formulation studies
Aqueous solubility context
Solubility verification in formulation buffer
IP-secure nutraceutical development
Composition-of-matter patent coverage
Freedom-to-operate assessment
Large-scale nutraceutical manufacturing
Scalable synthesis pathway
Multi-kilogram batch reproducibility
In vivo NAD+ metabolism research
Oral NAD+ precursor activity
Tissue-specific NAD+ elevation in model

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

48 linked technical documents
Explore Hub


Quote Request

Request a Quote for Nicotinamide riboside malate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.